Cas no 1443305-65-4 ((3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE)

• Product Name: (3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE
• CAS No: 1443305-65-4
• MF: C₁₃H₁₁BrS
• MW: 279.195441484451
• MDL: MFCD07775625
• CID: 5189968
• PubChem ID: 91655412
• Update Time: 2026-03-05

(3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE Chemical and Physical Properties

Names and Identifiers

• (3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE

• MDL： MFCD07775625
• Inchi： 1S/C13H11BrS/c1-15-13-8-3-2-7-12(13)10-5-4-6-11(14)9-10/h2-9H,1H3
• InChI Key： RAYIIQPMABLNJN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Br)=C2)=CC=CC=C1SC

Computed Properties

• Exact Mass: 277.97648g/mol
• Monoisotopic Mass: 277.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on (3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE

Introduction to (3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE and Its Significance in Modern Chemical Research

(3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE, with the CAS number 1443305-65-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This organosulfur compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of a bromo substituent on a biphenyl core, combined with a methylsulfanyl group, makes it a versatile intermediate for further chemical modifications and functionalization.

The biphenyl scaffold is well-known for its stability and electronic properties, which make it an attractive platform for designing molecules with specific biological activities. In particular, the bromo group on the biphenyl ring provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura coupling, which are widely used in the synthesis of complex organic molecules. The methylsulfanyl group, on the other hand, can participate in various nucleophilic substitution reactions, allowing for further diversification of the molecular structure.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl compounds in drug discovery. Sulfonyl groups are frequently incorporated into pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The compound (3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE serves as a valuable precursor for synthesizing sulfonyl-based derivatives that may exhibit promising pharmacological properties.

One of the most exciting applications of this compound is in the field of medicinal chemistry. Researchers have been exploring its potential as a building block for designing small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism. The biphenyl core can be modified to interact with specific amino acid residues in the enzyme's active site, while the bromo and methylsulfanyl groups can be further functionalized to optimize binding interactions.

The synthesis of (3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The process typically begins with the bromination of biphenyl at the desired position, followed by reaction with dimethyl disulfide to introduce the methylsulfanyl group. These steps highlight the compound's utility as a versatile intermediate that can be easily modified through standard organic transformations.

Recent studies have also demonstrated the compound's role in materials science. The unique electronic properties of biphenyl derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). By incorporating (3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE into these materials, researchers aim to improve charge transport properties and enhance device performance. This interdisciplinary application underscores the broad utility of this compound beyond traditional pharmaceuticals.

The chemical reactivity of (3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE has also been explored in catalysis. Transition metal-catalyzed reactions involving this compound have opened up new avenues for constructing complex molecular architectures. For example, palladium-catalyzed cross-coupling reactions have been used to introduce various functional groups onto the biphenyl core, leading to a diverse library of derivatives with potential biological activity.

In conclusion, (3-BROMO-[1,1-BIPHENYL]-2-YL)(METHYL)SULFANE is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and researchers working on drug discovery and advanced materials. As our understanding of its properties continues to grow, we can expect to see even more innovative applications emerge from this versatile chemical entity.